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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001 Get Quote

CAS Number: 106-65-0

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl succinate (DMS) is a diester of succinic acid and methanol, recognized for its broad

utility across various industrial and scientific sectors. This document provides a comprehensive

overview of its chemical and physical properties, detailed experimental protocols for its

synthesis, and an exploration of its applications, particularly within the pharmaceutical and life

sciences. As a versatile chemical intermediate, DMS is instrumental in the synthesis of active

pharmaceutical ingredients (APIs), fragrances, and polymers.[1][2] This guide consolidates key

technical data, safety information, and experimental methodologies to serve as a foundational

resource for professionals engaged in research and development.

Chemical and Physical Properties
Dimethyl succinate is a colorless liquid at room temperature, though it solidifies when cooled.

[3] It possesses a pleasant, ethereal, and winey odor.[3][4] Found naturally in sources like fried

hazelnuts, it is utilized as a flavoring agent in the food industry.[4]

Table 1: Physical and Chemical Properties of Dimethyl Succinate
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Property Value Source

CAS Number 106-65-0 [3][5][6][7][8]

Molecular Formula C₆H₁₀O₄ [6][8]

Molecular Weight 146.14 g/mol [3][5]

Appearance Colorless to light yellow liquid [3][4]

Melting Point 16-19 °C [4][9]

Boiling Point 196-200 °C [4][5][9]

Density 1.117 - 1.12 g/cm³ at 20-25 °C [4][5][9]

Vapor Pressure 0.2 - 0.3 mmHg at 20 °C [4][10]

Flash Point 94 °C [5][10]

Refractive Index 1.419 at 20 °C [4][9]

Solubility in Water Slightly soluble (75 g/L) [4][10]

Log Kow 0.35 [3][11]

Synthesis of Dimethyl Succinate
The synthesis of dimethyl succinate can be achieved through several methods, with the

esterification of succinic acid or its anhydride being the most common.

Experimental Protocol: Synthesis of Dimethyl
Succinylsuccinate via Self-Condensation of Dimethyl
Succinate
This protocol describes the synthesis of dimethyl succinylsuccinate, a derivative of dimethyl
succinate, which is a crucial intermediate for quinacridone pigments. The process involves the

self-condensation of dimethyl succinate.[12]

Materials:

Dimethyl succinate (73g, 0.5 mol)
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Liquid paraffin (219g)

Sodium methoxide in methanol solution (30 wt%, 94.5g, 0.525 mol)

Nitrogen gas

500ml four-neck flask equipped with a stirrer, thermometer, and distillation apparatus

Procedure:

Add dimethyl succinate and liquid paraffin to the four-neck flask.

Under a nitrogen atmosphere, heat the mixture to 140°C with stirring.

Begin the dropwise addition of the sodium methoxide methanol solution. The addition should

be completed over 2.5 hours.

After the addition is complete, increase the temperature to 145°C and maintain it for a 0.5-

hour heat preservation reaction.

Cool the reaction mixture to the appropriate temperature for acidification.

Perform suction filtration, wash the solid product, and dry it to obtain dimethyl

succinylsuccinate.[12]

Experimental Protocol: Facile Synthesis via
Esterification of Succinic Anhydride
This method outlines an environmentally friendly synthesis of dimethyl succinate from

succinic anhydride using a zinc oxide catalyst.[13][14]

Materials:

Succinic anhydride

Methanol

Zinc oxide (ZnO) catalyst
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Procedure:

Combine succinic anhydride, methanol, and the ZnO catalyst in a reaction vessel.

Heat the reaction mixture to 140°C.

Maintain the reaction for 10 hours to achieve a high yield of dimethyl succinate.[13][14] The

catalyst can be recovered and reused multiple times without significant loss of activity.[13]

[14]

Applications in Research and Drug Development
Dimethyl succinate serves as a key intermediate in the synthesis of various pharmaceutical

compounds and other high-value chemicals.[1][15] Its role as a building block is critical in the

production of active pharmaceutical ingredients (APIs).[1]

Metabolic and Cellular Research
Dimethyl succinate is a cell-permeable analog of succinate, an intermediate in the

tricarboxylic acid (TCA) cycle. This property makes it a valuable tool for studying cellular

metabolism.[16]

Disruption of the TCA Cycle: By increasing intracellular succinate levels, dimethyl succinate
can disrupt the normal functioning of the TCA cycle.[16]

Induction of Apoptosis: Studies have shown that at certain concentrations (e.g., 16 mM in

C2C12 myoblasts), dimethyl succinate can induce apoptosis.[16]

Impact on Myogenic Differentiation: It has been observed to impair myogenic differentiation

and reduce protein synthesis in myoblasts.[16]

Mitochondrial Respiration: Dimethyl succinate can decrease the maximal cellular

respiration and reserve capacity of mitochondria.[16]

Neuroprotective Effects: In models of Alzheimer's disease, dimethyl succinate has been

shown to rescue synapse loss in hiPSC-derived cerebrocortical neurons at a concentration

of 5 mM over 48 hours.[16]
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The following diagram illustrates the workflow for investigating the effects of dimethyl
succinate on cellular metabolism.

Experimental Workflow: Cellular Effects of Dimethyl Succinate

Cell Culture & Treatment

Biochemical & Functional Assays

Cell Seeding

DMS Treatment

Metabolite Analysis

Measure intracellular
succinate levels

Apoptosis Assay

Quantify apoptotic cells

Protein Synthesis Assay

Assess protein anabolism

Mitochondrial Respiration Assay

Evaluate O2 consumption

Click to download full resolution via product page

Caption: Workflow for studying the cellular effects of DMS.

Safety and Toxicology
While dimethyl succinate is considered to have low toxicity, proper handling and safety

precautions are necessary.

Table 2: Toxicological Data for Dimethyl Succinate
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Test Species Route Value Source

LD50 Rat Oral
6892 mg/kg

(female)
[11]

LD50 Rabbit Dermal > 5000 mg/kg [11]

LC50 Rat Inhalation > 2000 mg/L [11]

Skin Irritation Rabbit - No skin irritation [11]

Eye Irritation Rabbit - Mild eye irritation [11]

Handling and Storage:

Store in a well-ventilated place below +30°C.[4][5][9]

Keep away from heat, sparks, open flames, and other ignition sources.[11]

Wear protective gloves, clothing, and eye/face protection.[11][17]

In case of eye contact, rinse cautiously with water for several minutes.[5]

The product is stable under normal conditions of use, storage, and transport.[11]

The logical relationship for assessing the safety of dimethyl succinate is depicted in the

diagram below.
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Safety Assessment Logic for Dimethyl Succinate

Chemical Identification
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Exposure Assessment
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Establishment of
Safety Protocols
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Caption: Logical flow for dimethyl succinate safety assessment.

Conclusion
Dimethyl succinate is a chemical compound with significant relevance in both industrial and

research settings. Its well-defined properties and versatile reactivity make it an important

intermediate in the synthesis of pharmaceuticals and other fine chemicals. For researchers, its

ability to modulate cellular metabolism provides a valuable tool for investigating fundamental

biological processes. Adherence to established safety protocols is essential when handling this

compound to mitigate any potential risks. This guide serves as a comprehensive resource to

support the informed and safe use of dimethyl succinate in professional applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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